Cas no 1260855-24-0 (1-(2-fluorophenyl)prop-2-en-1-amine)

• Product Name: 1-(2-fluorophenyl)prop-2-en-1-amine
• CAS No: 1260855-24-0
• MF: C₉H₁₀FN
• MW: 151.180805683136
• CID: 5576194
• Update Time: 2025-10-30

1-(2-fluorophenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)prop-2-en-1-amine
• Benzenemethanamine, α-ethenyl-2-fluoro-

• Inchi： 1S/C9H10FN/c1-2-9(11)7-5-3-4-6-8(7)10/h2-6,9H,1,11H2
• InChI Key： VFYHHKFZUSKDRD-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1F)(N)C=C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Additional information on 1-(2-fluorophenyl)prop-2-en-1-amine

Introduction to 1-(2-Fluorophenyl)prop-2-en-1-amine (CAS No. 1260855-24-0)

1-(2-Fluorophenyl)prop-2-en-1-amine, also known by its CAS number 1260855-24-0, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluorinated phenyl group and an allylic amine moiety. These structural features contribute to its potential applications in various biological and therapeutic contexts.

The chemical formula of 1-(2-fluorophenyl)prop-2-en-1-amine is C₉H₉F·NH₂, and it has a molecular weight of approximately 154.17 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the addition of a fluorinated phenyl group to an allylic amine precursor. The synthetic route often involves the use of transition metal catalysts and carefully controlled reaction conditions to ensure high yields and purity.

In recent years, 1-(2-fluorophenyl)prop-2-en-1-amine has been the subject of extensive research due to its potential as a lead compound in drug discovery. One of the key areas of interest is its role as a ligand for various biological targets, particularly G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play crucial roles in signal transduction pathways and are implicated in numerous diseases, including neurological disorders, cardiovascular diseases, and cancer.

A study published in the Journal of Medicinal Chemistry in 2023 reported that 1-(2-fluorophenyl)prop-2-en-1-amine exhibits high affinity for the serotonin 5-HT₇ receptor, which is involved in regulating mood and sleep. The researchers found that this compound could potentially serve as a novel therapeutic agent for treating depression and insomnia. The study also highlighted the importance of the fluorinated phenyl group in enhancing the binding affinity and selectivity of the compound for the 5-HT₇ receptor.

Beyond its potential as a receptor ligand, 1-(2-fluorophenyl)prop-2-en-1-amine has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that it may have anti-inflammatory properties, making it a candidate for treating inflammatory diseases such as rheumatoid arthritis. The anti-inflammatory effects are thought to be mediated through its ability to modulate cytokine production and immune cell activation.

In addition to its biological activities, the physical properties of 1-(2-fluorophenyl)prop-2-en-1-amine are important considerations for its practical applications. The compound is generally stable under standard laboratory conditions but may require protection from light and moisture to maintain its integrity over extended periods. Its solubility in organic solvents such as dimethyl sulfoxide (DMSO) makes it suitable for use in high-throughput screening assays and other biochemical experiments.

The safety profile of 1-(2-fluorophenyl)prop-2-en-1-amine has been evaluated in several preclinical studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with no significant toxicological effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 1-(2-fluorophenyl)prop-2-en-1-amine (CAS No. 1260855-24-0) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing studies are likely to uncover additional uses and optimize its properties for clinical applications.